Cas no 42317-05-5 (chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione)

chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione structure
42317-05-5 structure
Product Name:chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione
CAS No:42317-05-5
MF:C10H14ClNO2
MW:215.676661968231
CID:331997
PubChem ID:348095
Update Time:2025-04-19

chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • chloroethene, 1-(2-methylpropyl)pyrrole-2,5-dione
    • 1-(2-methylpropyl)pyrrole-2,5-dione
    • chloroethene
    • NSC-407140
    • 42317-05-5
    • DTXSID00324591
    • chloroethene; 1-(2-methylpropyl)pyrrole-2,5-dione
    • NSC407140
    • Inchi: 1S/C8H11NO2.C2H3Cl/c1-6(2)5-9-7(10)3-4-8(9)11;1-2-3/h3-4,6H,5H2,1-2H3;2H,1H2
    • InChI Key: ZCUWEHINPJOQHI-UHFFFAOYSA-N
    • SMILES: ClC=C.O=C1C=CC(N1CC(C)C)=O

Computed Properties

  • Exact Mass: 215.071
  • Monoisotopic Mass: 215.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Boiling Point: 235.8°Cat760mmHg
  • Flash Point: 95.5°C
  • PSA: 37.38000
  • LogP: 1.87400
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